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Compound of Interest

Compound Name: AER-271

Cat. No.: B1664391 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of AER-271, a novel aquaporin-4 (AQP4) inhibitor used in

neurological research.

Given that a specific Safety Data Sheet (SDS) for AER-271 is not publicly available, this

document outlines recommended personal protective equipment (PPE) and handling

procedures based on general best practices for working with novel research compounds of

unknown toxicity. Adherence to these guidelines is crucial for minimizing exposure risks and

ensuring the integrity of your experiments.

Personal Protective Equipment (PPE)
When handling AER-271 in a laboratory setting, a comprehensive approach to personal

protection is essential. The following table summarizes the recommended PPE to be used at all

times.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Hands
Double Gloving (Nitrile or

Neoprene)

Wear two pairs of powder-free

gloves.[1][2] The inner glove

should be tucked under the

cuff of the lab coat, and the

outer glove should go over the

cuff.[2] Change gloves

immediately if contaminated,

torn, or punctured.[2]

Eyes Safety Goggles

Provide full protection against

splashes. Standard

eyeglasses are not a

substitute.[3]

Face Face Shield

To be used in conjunction with

safety goggles, especially

when there is a significant risk

of splashes or aerosol

generation.

Body Laboratory Coat or Gown

A long-sleeved, knee-length

lab coat is the minimum

requirement. For procedures

with a higher risk of

contamination, a disposable

gown made of a low-

permeability fabric is

recommended.

Respiratory N95 Respirator or higher

Recommended when handling

the powdered form of the

compound, during procedures

that may generate aerosols, or

when working outside of a

certified chemical fume hood.
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Feet Closed-toe Shoes

Shoes should fully cover the

feet. Perforated shoes or

sandals are not permitted in

the laboratory.

Operational and Disposal Plans
Safe handling of AER-271 extends beyond the use of PPE. The following step-by-step

procedures for handling, storage, and disposal should be strictly followed.

Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Dating: Label the container with the date of receipt and the date it is first opened.

Storage Conditions: Store AER-271 in a cool, dry, and dark place. According to the supplier,

the powder is stable for 3 years at -20°C and 2 years at 4°C. Once in solvent, it should be

stored at -80°C for up to 6 months or -20°C for up to 1 month.

Segregation: Store AER-271 away from incompatible materials.

Handling and Preparation of Solutions:

Designated Area: All handling of AER-271, especially in its powdered form, should be

conducted in a designated area, such as a certified chemical fume hood, to minimize

inhalation exposure.

Weighing: When weighing the powder, use a chemical fume hood or a balance enclosure to

prevent the dispersal of fine particles.

Solution Preparation: Before opening the vial, centrifuge it to ensure all the compound is at

the bottom. When preparing solutions, add the solvent slowly to the compound to avoid

splashing.

Avoid Contamination: Use sterile techniques when preparing solutions for in vitro and in vivo

experiments to prevent contamination of your samples.
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Labeling: Clearly label all prepared solutions with the compound name, concentration,

solvent, and date of preparation.

Spill and Emergency Procedures:

Spill Cleanup: In case of a spill, evacuate the immediate area. For small spills, absorb the

material with an inert absorbent and place it in a sealed container for disposal. For larger

spills, follow your institution's emergency procedures.

Skin Contact: If the compound comes into contact with your skin, immediately wash the

affected area with soap and water for at least 15 minutes and seek medical attention.

Eye Contact: In case of eye contact, flush the eyes with copious amounts of water for at

least 15 minutes and seek immediate medical attention.

Disposal:

Waste Segregation: Dispose of all waste contaminated with AER-271, including empty

containers, used PPE, and cleaning materials, as hazardous chemical waste.

Institutional Guidelines: Follow all local, state, and federal regulations, as well as your

institution's specific guidelines for hazardous waste disposal. Do not dispose of AER-271
down the drain.

Experimental Workflow for Safe Handling of AER-
271
The following diagram illustrates the logical workflow for the safe handling of AER-271, from

initial receipt to final disposal.
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A logical workflow for the safe handling of AER-271.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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